Cas no 1170117-32-4 (3-({[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]amino}methylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione)

3-({[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]amino}methylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione is a structurally complex heterocyclic compound featuring a spirocyclic core and a thiazole moiety. Its design incorporates a methoxyphenyl substituent, which may enhance solubility and bioavailability. The presence of both dione and imine functional groups suggests potential reactivity, making it a candidate for further derivatization or as an intermediate in pharmaceutical synthesis. The spirocyclic framework contributes to conformational rigidity, which could be advantageous in applications requiring precise molecular recognition. This compound’s unique architecture may offer utility in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. Further studies are required to fully elucidate its properties and applications.
3-({[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]amino}methylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione structure
1170117-32-4 structure
Product Name:3-({[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]amino}methylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione
CAS No:1170117-32-4
MF:C20H20N2O5S
MW:400.448204040527
CID:5397697
Update Time:2025-06-08

3-({[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]amino}methylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-[[[4-(3-Methoxyphenyl)-2-thiazolyl]amino]methylene]-1,5-dioxaspiro[5.5]undecane-2,4-dione
    • 3-({[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]amino}methylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione
    • Inchi: 1S/C20H20N2O5S/c1-25-14-7-5-6-13(10-14)16-12-28-19(22-16)21-11-15-17(23)26-20(27-18(15)24)8-3-2-4-9-20/h5-7,10-12H,2-4,8-9H2,1H3,(H,21,22)
    • InChI Key: ANBUIVVLDCNADX-UHFFFAOYSA-N
    • SMILES: O1C2(CCCCC2)OC(=O)/C(=C/NC2=NC(C3=CC=CC(OC)=C3)=CS2)/C1=O

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 661.9±65.0 °C(Predicted)
  • pka: 2.58±0.50(Predicted)

3-({[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]amino}methylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione Pricemore >>

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Additional information on 3-({[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]amino}methylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione

Introduction to 3-({[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]amino}methylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione (CAS No. 1170117-32-4)

3-({[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]amino}methylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound belongs to the spirocyclic dioxane family, which is known for its broad spectrum of applications in medicinal chemistry. The presence of multiple heterocyclic rings, including a thiazole moiety and an aniline derivative with a methoxy substituent, contributes to its intricate chemical properties and reactivity.

The CAS number 1170117-32-4 provides a unique identifier for this compound, facilitating its recognition in scientific literature, patents, and regulatory databases. The molecular formula of this compound is C₁₇H₁₃NO₄S, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The spirocyclic structure of the compound introduces a rigid framework that can influence its pharmacokinetic behavior and binding affinity to biological targets.

One of the most compelling aspects of 3-({[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]amino}methylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione is its potential as a scaffold for drug discovery. The combination of a thiazole ring, which is well-documented for its antimicrobial and anti-inflammatory properties, with an anilino group bearing a methoxy substituent suggests that this compound may exhibit multiple biological activities. Specifically, the thiazole moiety has been extensively studied for its role in modulating enzyme activity and cellular signaling pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets. Molecular docking studies have indicated that it may interact with enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular processes like proliferation and apoptosis. Additionally, the rigid spirocyclic core of the molecule could enhance its binding stability and reduce metabolic degradation.

The dioxaspiro[5.5]undecane backbone introduces an additional layer of complexity to the compound's structure. Spirocyclic compounds are known for their conformational rigidity, which can be advantageous in drug design as it minimizes unwanted rotational freedom and optimizes binding interactions. The presence of two ketone groups (2,4-dione) further enhances the electrophilic character of the molecule, making it a potential candidate for further derivatization and functionalization.

In the context of modern drug development, the synthesis of complex heterocyclic compounds like 3-({[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]amino}methylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione requires sophisticated synthetic methodologies. Techniques such as multi-step organic synthesis involving cross-coupling reactions, cyclization processes, and functional group transformations are often employed to construct the desired molecular framework. Advances in green chemistry have also influenced these synthetic approaches by promoting more efficient and environmentally benign reactions.

One particularly noteworthy aspect of this compound is its potential application in treating inflammatory diseases. The methoxyphenyl group is known to modulate inflammatory pathways by interacting with receptors such as peroxisome proliferator-activated receptors (PPARs). Additionally, the thiazole ring has been shown to inhibit lipoxygenase enzymes, which are key mediators of inflammation. These properties make this compound a promising candidate for further investigation in preclinical models.

The pharmaceutical industry has increasingly recognized the value of spirocyclic compounds due to their unique structural features and biological activities. Spirocycles often exhibit enhanced solubility and bioavailability compared to acyclic analogs, making them attractive candidates for oral administration. Furthermore, their rigid structures can improve ligand-receptor interactions by reducing conformational entropy losses during binding.

Recent clinical trials have begun to explore the therapeutic potential of similar spirocyclic dioxanes in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier while maintaining stability has made them particularly interesting for central nervous system (CNS) applications. While 3-({[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]amino}methylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione has not yet been tested in humans,its structural features suggest that it may share similar CNS-penetrating capabilities.

The synthesis and characterization of this compound have also contributed to our understanding of heterocyclic chemistry principles. Researchers have utilized advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to elucidate its molecular structure and dynamics. These studies have provided valuable insights into how structural modifications can influence physicochemical properties like solubility,metabolic stability,and pharmacological activity.

In conclusion,3-({[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]amino}methylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione (CAS No.1170117-32-4) represents a fascinating example of how complex molecular architectures can lead to novel pharmacological entities.Its unique combination of heterocyclic rings,functional groups,and spirocyclic core positions it as a promising candidate for further exploration in drug discovery programs.As research continues to uncover new therapeutic targets and synthetic methodologies,this compound will likely remain at the forefront of medicinal chemistry innovation.

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